5-(4-chloro-3-methylphenoxy)-1-methyl-3-nitro-1H-1,2,4-triazole

• IUPAC Name: 5-(4-chloro-3-methylphenoxy)-1-methyl-3-nitro-1,2,4-triazole
• InChI: InChI=1S/C10H9ClN4O3/c1-6-5-7(3-4-8(6)11)18-10-12-9(15(16)17)13-14(10)2/h3-5H,1-2H3
• InChI Key: SVVWCMURDGGVPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2=NC(=NN2C)[N+](=O)[O-])Cl
• Molecular Formula: C10H9ClN4O3
• Molecular Weight: 268.65 g/mol

Description

5-(4-chloro-3-methylphenoxy)-1-methyl-3-nitro-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CMNT and is synthesized through a multi-step process involving several chemical reactions. The purpose of

Mechanism of Action

The mechanism of action of CMNT involves the inhibition of the enzyme acetolactate synthase (ALS), which is responsible for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine. By inhibiting ALS, CMNT disrupts the biosynthesis of these amino acids, leading to the death of the target organism.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMNT are primarily related to its inhibition of ALS. Inhibition of ALS leads to the accumulation of toxic intermediates, which can cause cellular damage and ultimately lead to the death of the target organism. Additionally, CMNT has been shown to have low toxicity to non-target organisms, making it an attractive option for use as a herbicide, fungicide, and insecticide.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CMNT for lab experiments is its high level of selectivity. CMNT targets a specific enzyme, ALS, and has little to no effect on other enzymes or metabolic pathways, making it an attractive option for studying the biosynthesis of branched-chain amino acids. Additionally, CMNT has been shown to have low toxicity to non-target organisms, making it a safer option for use in lab experiments. However, one of the limitations of CMNT is its relatively high cost compared to other herbicides and pesticides.

Future Directions

There are several future directions for research involving CMNT. One area of research is the development of new herbicides, fungicides, and insecticides based on the structure of CMNT. Additionally, there is potential for the use of CMNT in the treatment of bacterial infections, as ALS is also present in bacteria. Finally, there is potential for the use of CMNT in the development of new drugs for the treatment of cancer, as ALS is overexpressed in many cancer cells.

Synthesis Methods

The synthesis of CMNT involves a multi-step process that includes several chemical reactions. The first step involves the preparation of 4-chloro-3-methylphenol, which is then subjected to nitration to produce 4-chloro-3-methyl-5-nitrophenol. The next step involves the preparation of 1-methyl-1H-1,2,4-triazole-3-carboxylic acid, which is then subjected to esterification to produce 1-methyl-1H-1,2,4-triazole-3-carboxylic acid methyl ester. The final step involves the coupling of 4-chloro-3-methyl-5-nitrophenol and 1-methyl-1H-1,2,4-triazole-3-carboxylic acid methyl ester to produce CMNT.

Scientific Research Applications

CMNT has been the subject of extensive scientific research due to its potential applications in various fields. One of the primary areas of research has been in the field of agriculture, where CMNT has been shown to have significant herbicidal activity against various weed species. Additionally, CMNT has also been studied for its potential use as a fungicide and insecticide.